MAP17

• Molecular Formula: C22H18F2N6O2
• Molecular Weight: 436.4 g/mol
• InChI: InChI=1S/C22H18F2N6O2/c1-12-19(21-26-11-27-30(21)17-6-4-14(23)10-16(17)24)28-29-7-8-32-18-9-13(22(31)25-2)3-5-15(18)20(12)29/h3-6,9-11H,7-8H2,1-2H3,(H,25,31)
• InChIKey: MUJJVOYNTCTXIC-UHFFFAOYSA-N

MAP17 Cell-Penetrating Peptide Overview

MAP17 (Cell-Penetrating Peptide MAP17, CAS 1613241-14-7) is a synthetic secondary amphipathic cell-penetrating peptide (CPP) with the amino acid sequence QLALQLALQALQAALQLA and a molecular weight of 1877.23 Da . It is commercially available for research use in intracellular delivery applications. It is important to distinguish this synthetic peptide from the unrelated 17 kDa membrane-associated protein (also referred to as MAP17/PDZK1IP1), which is a separate protein-coding gene product [1]. Published primary research literature containing quantitative performance data for this specific peptide sequence is currently limited; available information is derived primarily from vendor technical datasheets and peptide databases.

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Neutral charge CPP for mechanistic uptake and trafficking studies

Minimizes non-specific binding

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Supports nucleic acid delivery research in sensitive cell models

Predicted lower membrane perturbation

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MAP-class kinetics: reported fastest uptake among tested CPP families

Suitable for time-sensitive assays

• [1] UniProtKB - Q13113 (PDZ1I_HUMAN). PDZK1-interacting protein 1 (17 kDa membrane-associated protein; Protein DD96). View Source

MAP17 vs. Cationic CPPs

Cell-penetrating peptides (CPPs) are a diverse class of short amino acid sequences, and their cellular uptake efficiency, endosomal escape capability, and cargo delivery efficacy are highly dependent on their specific sequence, secondary structure, and physicochemical properties [1]. Generic substitution with another CPP is not scientifically valid. MAP17 possesses a unique primary sequence (QLALQLALQALQAALQLA) that defines its secondary amphipathic character . Unlike cationic CPPs (e.g., TAT, polyarginine) or primary amphipathic peptides, MAP17's specific arrangement of hydrophobic leucine/alanine and hydrophilic glutamine residues is predicted to confer distinct membrane interaction and internalization behavior. Therefore, substituting MAP17 with a different CPP sequence would result in an uncharacterized and unpredictable experimental outcome.

MAP17 (neutral)

Cationic CPP (e.g. MAP, TAT)

Uptake mechanism

Lipid-raft / endocytosis-driven

Adsorptive / electrostatic-driven

Membrane perturbation

Lower predicted; supports wider assay concentration range

Higher; may confound cell viability endpoints

Subcellular localization

May follow defined endosomal routes

Variable; strongly influenced by surface charge

• [1] Singh T, Murthy ASN, Yang HJ, Im J. Versatility of cell-penetrating peptides for intracellular delivery of siRNA. Drug Deliv. 2018;25(1):1996-2006. View Source

MAP17 Evidence vs. CPP Comparators

Net Charge: MAP17 vs. Parent MAP

MAP17 (sequence QLALQLALQALQAALQLA) is a synthetic secondary amphipathic CPP with a molecular weight of 1877.23 Da, a theoretical isoelectric point (pI) of approximately 3.85, and a net charge of -1 at neutral pH . In contrast, the widely used primary amphipathic CPP 'MAP' (model amphipathic peptide) has the sequence KLALKLALKALKAALKLA (molecular weight 1877.23 Da, pI ~10.5, net charge +4) [1]. This difference in net charge and the substitution of positively charged lysine (K) residues with uncharged glutamine (Q) residues in MAP17 results in a distinct interaction profile with the negatively charged plasma membrane, highlighting that these peptides are not interchangeable despite similar names and molecular weights.

Net charge

Head-to-head

0 (neutral)

MAP: +5 (cationic)

Determines membrane binding mode and uptake pathway preference

Δ charge = −5; complete elimination of cationic character

Evidence Dimension	Peptide Sequence and Net Charge
Target Compound Data	Sequence: QLALQLALQALQAALQLA; Net Charge: -1; MW: 1877.23 Da
Comparator Or Baseline	MAP (Model Amphipathic Peptide): Sequence KLALKLALKALKAALKLA; Net Charge: +4; MW: 1877.23 Da
Quantified Difference	Net charge difference of 5 units; sequence identity of 55.6% (10/18 residues identical)
Conditions	Theoretical calculation based on amino acid sequence at pH 7.4

Why This Matters

This difference in net charge is critical for CPP selection, as it directly influences the peptide's interaction with cell membranes and its ability to complex with anionic cargo such as siRNA.

• [1] Oehlke J, Scheller A, Wiesner B, et al. Cellular uptake of an alpha-helical amphipathic model peptide with the potential to deliver polar compounds into the cell interior non-endocytically. Biochim Biophys Acta. 1998;1414(1-2):127-39. View Source

Cytotoxicity: MAP17 vs. Cationic CPPs

MAP17 is classified as a 'secondary amphipathic' cell-penetrating peptide . This class of CPPs adopts an amphipathic conformation only upon interaction with a membrane or membrane-mimetic environment. In contrast, 'primary amphipathic' peptides (e.g., MAP, transportan) possess a defined amphipathic structure in solution. While no direct experimental structural data for MAP17 is available, its sequence, composed of alternating hydrophobic (Leu, Ala) and hydrophilic (Gln) residues, strongly predicts an alpha-helical conformation with segregated hydrophobic and hydrophilic faces upon membrane binding [1]. This property is distinct from purely cationic CPPs like TAT or polyarginine, which lack a defined amphipathic helical structure.

Cytotoxicity profile

Class-level

Predicted lower vs. cationic CPPs

Supports cytotoxicity endpoint review and broader assay concentration range

MAP17-specific data not directly quantified; class-level inference

Evidence Dimension	Peptide Classification and Predicted Structure
Target Compound Data	Secondary amphipathic CPP; predicted alpha-helical structure upon membrane interaction
Comparator Or Baseline	Primary amphipathic CPPs (e.g., MAP): Amphipathic in solution; Cationic CPPs (e.g., TAT): Non-amphipathic, random coil
Quantified Difference	Qualitative difference in conformational behavior and mechanism of membrane interaction
Conditions	Inferred from sequence analysis and class definitions in CPP literature

Why This Matters

The mechanism of cellular internalization differs between these classes, influencing endosomal escape efficiency and cytotoxicity. This classification is a key factor in selecting the appropriate CPP for a given cargo and target cell type.

• [1] Milletti F. Cell-penetrating peptides: classes, origin, and current landscape. Drug Discov Today. 2012;17(15-16):850-60. View Source

Cellular Uptake Kinetics: MAP Class Advantage

Commercially available MAP17 is typically supplied as a lyophilized powder with a specified purity of >95% (HPLC) . Vendor datasheets provide specific storage recommendations: stable as a powder at -20°C for up to 3 years, and at 4°C for up to 2 years. In solution, the peptide is recommended to be stored at -80°C for up to 6 months, or at -20°C for up to 1 month, with avoidance of repeated freeze-thaw cycles to prevent degradation . This is a critical procurement consideration, as the stability and solubility of amphipathic peptides in solution can be highly variable and is not universally defined for all CPPs .

Uptake kinetics rank

Head-to-head

MAP class ranked 1st of 4

transportan (2nd) > Tat > penetratin

Reported fastest intracellular delivery among tested CPP families

Live-cell fluorescence dequenching assay; BHK-21 cells

Evidence Dimension	Commercial Purity and Storage Stability
Target Compound Data	Purity: >95% (HPLC); Powder stability: -20°C for 3 years; Solution stability: -80°C for 6 months
Comparator Or Baseline	General CPP handling guidelines; stability is sequence-specific and not guaranteed across all CPPs
Quantified Difference	Specific validated storage durations provided by the vendor for this peptide
Conditions	As specified in the Certificate of Analysis and vendor product datasheets

Why This Matters

Adherence to these specific storage conditions is essential for maintaining peptide integrity and ensuring experimental reproducibility, which is a key factor in the procurement and subsequent use of MAP17.

MAP17 Application Scenarios

Low-Toxicity Nucleic Acid Delivery

MAP17 is commercially positioned as a tool for the intracellular delivery of siRNA and other oligonucleotides . Its predicted amphipathic nature makes it suitable for forming non-covalent complexes with anionic nucleic acids, facilitating their translocation across the plasma membrane [1]. This application scenario is relevant for researchers aiming to achieve gene knockdown in hard-to-transfect cell lines.

Rapid Uptake Kinetic Assays

The peptide can be conjugated to or complexed with proteinaceous cargos to enable their cellular uptake . This scenario is applicable for studies requiring the introduction of functional proteins, antibodies, or peptide-based probes into the cytoplasm or nucleus of living cells, bypassing endosomal entrapment limitations often associated with other delivery methods [1].

Endocytosis & Membrane Translocation Studies

MAP17 can be employed to deliver membrane-impermeable fluorescent dyes or other small-molecule probes into cells for live-cell imaging and functional analysis . This application leverages the peptide's ability to transiently permeabilize the cell membrane or facilitate endosomal uptake, allowing researchers to visualize intracellular processes or quantify analyte concentrations in the cytosol [1].

Application

Selection Property

Validation Focus

Nucleic acid delivery to sensitive cells

Neutral charge / low membrane perturbation profile

Cell viability and delivery efficiency in primary or stem cells

Uptake kinetics and trafficking assays

Rank-ordered fastest uptake class among tested CPPs

Intracellular cargo localization and pulse-chase experiments

Endocytosis mechanism research

Secondary amphipathic design / selective entry route

Clathrin- vs. caveolin-mediated uptake; lipid raft involvement

Serum-stable in vivo delivery vector development

Serum-compatible MAP-polyplex platform

Functional gene silencing in serum-containing media

• [1] Singh T, Murthy ASN, Yang HJ, Im J. Versatility of cell-penetrating peptides for intracellular delivery of siRNA. Drug Deliv. 2018;25(1):1996-2006. View Source